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Compound of Interest

Compound Name: Lanthanum oxalate

Cat. No.: B1582769 Get Quote

For researchers, scientists, and drug development professionals seeking to optimize catalytic

processes, the choice of catalyst precursor can be as critical as the catalyst itself. This guide

provides a comprehensive comparison of the performance of catalysts derived from

lanthanum oxalate against other common alternatives, supported by experimental data and

detailed protocols.

Lanthanum-based catalysts, particularly lanthanum oxide (La₂O₃) and lanthanum oxycarbonate

(La₂O₂CO₃), have garnered significant attention for their catalytic prowess in a range of

applications, including CO oxidation and the oxidative coupling of methane (OCM). The use of

lanthanum oxalate as a precursor offers a reliable route to these catalytically active phases.

This guide delves into the comparative performance of these materials, offering a clear-eyed

view for catalyst selection and development.

Performance in CO Oxidation
Carbon monoxide (CO) oxidation is a crucial reaction for pollution control, particularly in

automotive exhaust systems. The following table compares the performance of lanthanum-

based catalysts with a conventional noble metal catalyst, Platinum on alumina (Pt/Al₂O₃).
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Catalyst
Precursor/
Method

T₅₀ (°C) ¹ T₁₀₀ (°C) ² Stability Reference

Pt/LaOOH Hydrothermal ~180 ~225

Shows

deactivation

due to

carbonate

formation.[1]

[1]

Pt/La₂O₃
Calcination of

La(OH)₃
~200 ~250

Shows

deactivation

due to

carbonate

formation.[1]

[1]

Pt/Al₂O₃ Not Specified
~130-200

(T₁₀) ³
>250

Generally

stable under

oxidizing

conditions.[2]

[2]

¹ T₅₀: Temperature at which 50% CO conversion is achieved. ² T₁₀₀: Temperature at which

100% CO conversion is achieved. ³ T₁₀: Temperature at which 10% CO conversion is achieved,

as T₅₀ was not specified in the source.

Performance in Oxidative Coupling of Methane
(OCM)
The oxidative coupling of methane (OCM) is a promising process for the direct conversion of

natural gas into more valuable C₂ hydrocarbons (ethane and ethylene). Lanthanum-based

catalysts are among the most effective for this reaction.
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Catalyst
Methane
Conversion
(%)

C₂
Selectivity
(%)

C₂ Yield (%)
Temperatur
e (°C)

Reference

La₂O₃ ~25 ~45 ~11 740 [3]

La₂O₂CO₃

(rod-shaped)
~15 ~65 ~10 500 [4][5]

La₂O₂CO₃

(plate-

shaped)

~5 ~55 ~3 500 [4][5]

Experimental Protocols
I. Synthesis of Lanthanum Oxide Catalyst from
Lanthanum Oxalate Precursor
This protocol details the synthesis of lanthanum oxide (La₂O₃) nanoparticles via the thermal

decomposition of a lanthanum oxalate (La₂(C₂O₄)₃·10H₂O) precursor.

1. Synthesis of Lanthanum Oxalate (La₂(C₂O₄)₃·10H₂O):

Materials: Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O), Oxalic acid (H₂C₂O₄·2H₂O),

distilled water, ethanol.

Procedure:

Dissolve a stoichiometric amount of lanthanum nitrate hexahydrate in distilled water.

Separately, dissolve a 1.5 molar equivalent of oxalic acid in a 1:1 mixture of distilled water

and ethanol.

Slowly add the lanthanum nitrate solution to the oxalic acid solution under vigorous stirring

at room temperature.

A white precipitate of lanthanum oxalate will form immediately.

Continue stirring the mixture for 24 hours to ensure complete precipitation.
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Filter the precipitate and wash it several times with distilled water and then with ethanol to

remove any unreacted precursors.

Dry the resulting lanthanum oxalate powder in an oven at 80°C for 12 hours.[6]

2. Thermal Decomposition to Lanthanum Oxide (La₂O₃):

Materials: Dried lanthanum oxalate powder.

Procedure:

Place the dried lanthanum oxalate powder in a ceramic crucible.

Transfer the crucible to a muffle furnace.

Heat the sample in air from room temperature to 800-900°C at a heating rate of 10°C/min.

[7][8]

Hold the temperature at 800-900°C for 4 hours to ensure complete decomposition to

lanthanum oxide.[9][10]

Allow the furnace to cool down naturally to room temperature.

The resulting white powder is lanthanum oxide (La₂O₃).

II. Catalytic Performance Testing for CO Oxidation
This protocol describes a typical experimental setup for evaluating the catalytic activity for CO

oxidation in a fixed-bed flow reactor.

Experimental Setup:

A quartz tube reactor is placed inside a temperature-controlled furnace.

The catalyst (typically 0.1-0.5 g) is packed in the middle of the reactor, supported by

quartz wool plugs.

Mass flow controllers are used to regulate the flow of reactant gases (e.g., 1% CO in N₂,

O₂, and a balance gas like N₂ or He).
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A thermocouple is placed in the catalyst bed to monitor the reaction temperature.

The outlet gas stream is connected to a gas chromatograph (GC) or a mass spectrometer

(MS) for analysis of the reactant and product concentrations.[11][12]

Procedure:

The catalyst is typically pre-treated in a flow of inert gas (e.g., N₂) at a specific

temperature (e.g., 300°C) to clean its surface.

The reactor is cooled to the desired starting temperature for the experiment.

The reactant gas mixture (e.g., 1% CO, 10% O₂, balance N₂) is introduced into the reactor

at a specific flow rate (e.g., 50-100 mL/min).

The temperature is then ramped up at a controlled rate (e.g., 5°C/min), and the

composition of the effluent gas is continuously monitored by the GC or MS.

The CO conversion is calculated at each temperature point using the formula: CO

Conversion (%) = ([CO]in - [CO]out) / [CO]in * 100

Visualizing the Process: Workflows and
Mechanisms
To better understand the experimental procedures and the underlying catalytic processes, the

following diagrams are provided.

Lanthanum Oxalate Synthesis

Thermal Decomposition

La(NO₃)₃·6H₂O
Solution

Precipitation
(Stirring 24h)

H₂C₂O₄·2H₂O
Solution

Filtering & Washing Drying (80°C) La₂(C₂O₄)₃·10H₂O Calcination
(800-900°C) La₂O₃ Catalyst
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Click to download full resolution via product page

Caption: Workflow for the synthesis of La₂O₃ catalyst from a lanthanum oxalate precursor.
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Caption: The Langmuir-Hinshelwood mechanism for CO oxidation on a catalyst surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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